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Compound of Interest

Compound Name: 2-Fluoro-4-methylbenzaldehyde

Cat. No.: B137498

Safety Data Profile: 2-Fluoro-4-
methylbenzaldehyde

An In-Depth Technical Guide for Researchers and Drug Development Professionals

This technical guide provides a comprehensive overview of the safety data for 2-Fluoro-4-
methylbenzaldehyde (CAS No. 146137-80-6), a key intermediate in various organic synthesis
applications. The information is compiled from publicly available Safety Data Sheets (SDS) and
chemical databases, intended to inform safe handling, storage, and emergency procedures.

Chemical Identification and Physical Properties

2-Fluoro-4-methylbenzaldehyde is a substituted aromatic aldehyde. Its core physical and
chemical characteristics are summarized below, providing essential data for experimental
planning and risk assessment.
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Identifier Value Source
) 2-Fluoro-4-

Chemical Name N/A
methylbenzaldehyde
3-Fluoro-4-formyltoluene, 2-

Synonyms [1]
Fluoro-p-tolualdehyde

CAS Number 146137-80-6 [1]

Molecular Formula CsH7FO [1]

Molecular Weight 138.14 g/mol [1]

Physical Property Value Source

) Liquid, Clear Colourless to

Physical State [2][3]
Pale Yellow

Boiling Point 202.1 - 205 °C at 760 mmHg [4][5]

Flash Point 84.3°C N/A

Density (Predicted) 1.136 g/cm3 [2][4]

Refractive Index ~1.524 [2]

Sensitivity Air Sensitive [5]

Hazard Identification and Classification

According to the Globally Harmonized System of Classification and Labelling of Chemicals
(GHS), 2-Fluoro-4-methylbenzaldehyde is classified with several hazards. This information is
critical for understanding the potential risks associated with its handling.
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GHS Classification Hazard Class Hazard Statement

Flammable Liquids Category 4 H227: Combustible liquid

Acute Toxicity, Oral Category 4 H302: Harmful if swallowed

Skin Corrosion/Irritation Category 2 H315: Causes skin irritation

Serious Eye Damage/Eye H319: Causes serious eye
o Category 2A o

Irritation irritation

Specific Target Organ Toxicity Category 3 (Respiratory H335: May cause respiratory

— Single Exposure irritation) irritation

Hazardous to the Aquatic o
) Category 3 H402: Harmful to aquatic life
Environment, Acute Hazard

GHS Label Elements:

» Pictogram:

» Signal Word:Warning

Precautionary Statements (Selected):

o P210: Keep away from heat, sparks, open flames, and hot surfaces. No smoking.[5]
e P261: Avoid breathing dust/fume/gas/mist/vapours/spray.

o P280: Wear protective gloves/ eye protection/ face protection.[5]

e P301 + P312: IF SWALLOWED: Call a POISON CENTER/doctor if you feel unwell.[5]
e P302 + P352: IF ON SKIN: Wash with plenty of soap and water.

e P305 + P351 + P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove
contact lenses, if present and easy to do. Continue rinsing.

Toxicological Profile
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While specific quantitative toxicological studies for 2-Fluoro-4-methylbenzaldehyde are not
extensively available in the public domain, the GHS classification implies certain toxicity
ranges. To the best of current knowledge, the chemical, physical, and toxicological properties

have not been thoroughly investigated.

Toxicological Endpoint Classification Quantitative Data

LD50: 300 - 2000 mg/kg

o Category 4 (Harmful if (estimated range). No specific
Acute Oral Toxicity ) ) ]
swallowed) experimental value is publicly
available.
Acute Dermal Toxicity No data available No data available
Acute Inhalation Toxicity No data available No data available

_ o Not classified as a carcinogen _
Carcinogenicity bv IARC. NTP. or OSHA No data available
y , . or )

Experimental Protocols

The hazard classifications are determined by standardized experimental protocols, typically
following OECD (Organisation for Economic Co-operation and Development) Guidelines for the
Testing of Chemicals. The methodologies for the key hazards identified are outlined below.

4.1. Acute Oral Toxicity (OECD 420: Fixed Dose Procedure)

e Principle: This method is an alternative to the classical LD50 test and aims to identify a dose
that causes evident toxicity without causing mortality. It allows for classification into GHS

categories.

* Methodology: The test substance is administered orally by gavage to fasted animals
(typically female rats) in a sequential manner. The starting dose is selected from one of four
fixed levels (5, 50, 300, 2000 mg/kg). The outcome of the first animal (survival or evident
toxicity) determines the dosing for the next animal (same dose, higher, or lower). Animals are
observed for a minimum of 14 days for signs of toxicity, and all mortalities are recorded.
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4.2. Skin Irritation (OECD 404: Acute Dermal Irritation/Corrosion or OECD 439: In Vitro Skin
Irritation)

 Principle (In Vivo): The potential for a substance to cause reversible inflammatory changes to
the skin is assessed.

» Methodology (In Vivo, OECD 404): A small amount of the test substance (0.5 mL for liquids)
is applied to a shaved patch of skin on a test animal (typically an albino rabbit). The patch is
covered with a gauze dressing for a 4-hour exposure period. After removal, the skin is
observed for signs of erythema (redness) and edema (swelling) at specified intervals (e.g., 1,
24, 48, and 72 hours). The severity of the lesions is scored to determine the irritation
category.

e Methodology (In Vitro, OECD 439): This method uses a reconstructed human epidermis
(RhE) model. The test chemical is applied topically to the tissue. Irritant chemicals are
identified by their ability to decrease cell viability below a defined threshold (e.g., < 50%),
which is measured using a colorimetric assay like the MTT assay.

4.3. Eye Irritation (OECD 405: Acute Eye Irritation/Corrosion)

o Principle: This test evaluates the potential of a substance to produce reversible changes in
the eye.

o Methodology: A single dose of the test substance is applied into the conjunctival sac of one
eye of an experimental animal (albino rabbit), with the other eye serving as a control. The
eyes are examined at 1, 24, 48, and 72 hours after application. Lesions of the cornea, iris,
and conjunctiva are scored. The use of analgesics and anesthetics is recommended to
minimize animal distress.

Safety and Handling Workflow

A systematic approach to handling 2-Fluoro-4-methylbenzaldehyde is essential to minimize
risk. The logical workflow from hazard identification to emergency response is depicted below.
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Caption: Safe Handling Workflow for 2-Fluoro-4-methylbenzaldehyde.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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